Cyclopentanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester

• CAS RN: 31208-52-3
• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: methyl 2-oxo-1-(3-oxobutyl)cyclopentane-1-carboxylate
• InChI: InChI=1S/C11H16O4/c1-8(12)5-7-11(10(14)15-2)6-3-4-9(11)13/h3-7H2,1-2H3
• InChI Key: MUKWUJLEOVQNHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1(CCCC1=O)C(=O)OC

Description

Cyclopentanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 2-oxocyclopentanecarboxylate (2.000 ml, 14.07 mmol), methyl vinyl ketone (1.381 ml, 16.88 mmol) and triethylamine (2.94 ml, 21.10 mmol) in toluene (20 mL) was heated at 40° C. for 24 h. The reaction was brought to room temperature, diluted with EtOAc, washed with sat. NH4Cl, dried over Na2SO4, filtered, concentrated and chromatographed on silica gel using 0-50% heptane/EtOAc to afford a colorless oil as methyl 2-oxo-1-(3-oxobutyl)cyclopentanecarboxylate (2.0 g, 9.42 mmol, 67.0% yield).